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Compound of Interest

Compound Name: 2-Cyclopropylbutan-2-ol

CAS No.: 4435-58-9

Cat. No.: B1361546

Get Quote

Executive Summary
2-Cyclopropylbutan-2-ol (CAS: 4435-58-9) is a specialized tertiary alcohol featuring a

cyclopropyl moiety directly attached to a carbinol center.[1] Unlike standard aliphatic alcohols,

this compound serves as a "bifunctional pivot" in both organic synthesis and medicinal

chemistry.

In synthesis, it functions as a latent homoallylic electrophile. Under acidic conditions, it

undergoes a thermodynamically driven cyclopropylcarbinyl rearrangement to yield trisubstituted

homoallylic halides (e.g., 1-bromo-4-methyl-3-hexene) with high regio- and stereocontrol—a

transformation difficult to achieve via direct vinyl metalation.

In drug discovery, it acts as a metabolically robust bioisostere. The tertiary alcohol center

resists oxidation, while the cyclopropyl group provides steric bulk and prevents

-elimination more effectively than isopropyl or tert-butyl analogues.

This guide compares 2-Cyclopropylbutan-2-ol against its primary alternatives: Vinyl Carbinols

(for synthesis) and Isopropyl/Tert-butyl Alcohols (for medicinal chemistry).
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Comparative Analysis: Performance Metrics
Synthetic Utility: The Homoallylic Rearrangement
The primary synthetic application of 2-Cyclopropylbutan-2-ol is the generation of

trisubstituted alkenes via the Julia-Leeds type rearrangement.

Table 1: Comparison of Methods for Trisubstituted Homoallylic Halide Synthesis

Feature
2-Cyclopropylbutan-

2-ol Route

Vinyl Grignard Route

(Allylic Shift)
Wittig Olefination

Precursor Stability
High (Stable liquid,

shelf-stable)

Low (Vinyl MgBr is

moisture sensitive)

Medium

(Phosphonium salts

are hygroscopic)

Regioselectivity

Excellent (>95%)

(Thermodynamic

control)

Moderate (Mixtures of

allylic isomers)

High (Dictated by

ylide)

Stereoselectivity (E/Z)

High E-selectivity

(Steric relief during

ring opening)

Low (Often 1:1

mixtures)

Variable (Depends on

salt/base)

Atom Economy

High (Water is the

only byproduct before

halogenation)

Moderate

Low

(Triphenylphosphine

oxide waste)

Cost Efficiency

High (Precursors: 2-

butanone/cyclopropyl

bromide)

Medium
Low (Expensive

phosphines)

Medicinal Chemistry: Metabolic Stability
In drug design, the cyclopropyl group is often compared to isopropyl or ethyl groups.

Table 2: Bioisosteric Comparison for Metabolic Stability
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Parameter
2-Cyclopropylbutan-

2-ol

2-Isopropylbutan-2-

ol
2-Ethylbutan-2-ol

CYP450 Oxidation

Resistant (No

benzylic/allylic protons

adjacent)

Susceptible (Tertiary

C-H of isopropyl is

liable)

Susceptible

(Methylene oxidation)

Conformational

Rigidity

High (Ring locks

conformation)

Medium (Free

rotation)
Low (Free rotation)

Lipophilicity (

LogP)

+0.2 vs Isopropyl

(Optimal for

membrane

permeability)

Reference -0.1

Toxicity Risk
Low (Stable

metabolite)
Low Low

Experimental Protocols
Protocol A: Synthesis of 2-Cyclopropylbutan-2-ol
A robust Grignard addition protocol ensuring minimal ketone reduction.

Reagents:

Cyclopropyl methyl ketone (1.0 eq)

Ethylmagnesium bromide (1.2 eq, 3.0 M in Et2O)

Anhydrous THF (Solvent)

Step-by-Step Methodology:

Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and pressure-equalizing addition funnel. Maintain a nitrogen atmosphere.

Solvation: Charge the flask with Cyclopropyl methyl ketone (100 mmol) and anhydrous THF

(200 mL). Cool to 0°C using an ice/water bath.
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Addition: Transfer Ethylmagnesium bromide (120 mmol) to the addition funnel. Add dropwise

over 45 minutes, maintaining internal temperature <5°C to prevent enolization/side reactions.

Reaction: Upon completion of addition, remove the ice bath and allow the mixture to warm to

room temperature. Stir for 4 hours. Monitor by TLC (20% EtOAc/Hexanes) or GC-MS.

Quench: Cool reaction mixture back to 0°C. Carefully quench with saturated aqueous NH4Cl

(50 mL). Note: Exothermic reaction.

Workup: Extract with Et2O (3 x 100 mL). Wash combined organics with brine, dry over

MgSO4, and concentrate under reduced pressure.

Purification: Distill under reduced pressure (approx. 150-155°C at atm, lower at vacuum) to

yield 2-Cyclopropylbutan-2-ol as a colorless liquid.

Protocol B: Acid-Catalyzed Rearrangement to 1-Bromo-
4-methyl-3-hexene
Application of the "Cyclopropylcarbinyl Clock" to generate a homoallylic bromide.

Reagents:

2-Cyclopropylbutan-2-ol (1.0 eq)[2][3]

48% Hydrobromic Acid (HBr) (3.0 eq)

Petroleum Ether (Solvent)

Step-by-Step Methodology:

Mixing: In a separatory funnel, combine 2-Cyclopropylbutan-2-ol (50 mmol) and 48% HBr

(150 mmol).

Agitation: Shake vigorously for 10-15 minutes. The mixture will initially be biphasic and may

warm slightly.

Phase Separation: Allow layers to separate. The organic layer (containing the bromide) will

typically be the upper layer (density check required).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1361546/docs?utm_src=pdf-body#technical-guide-applications-and-comparative-analysis-of-2-cyclopropylbutan-2-ol
https://www.benchchem.com/product/b1361546/docs?utm_src=pdf-body#technical-guide-applications-and-comparative-analysis-of-2-cyclopropylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylbutan-2-ol
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1361546/docs?utm_src=pdf-body#technical-guide-applications-and-comparative-analysis-of-2-cyclopropylbutan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Extract the aqueous layer with Petroleum Ether (2 x 30 mL). Combine organic

extracts.

Washing: Wash organics with saturated NaHCO3 (to remove acid traces) and water.

Drying: Dry over anhydrous CaCl2.

Isolation: Remove solvent via rotary evaporation. The product, 1-Bromo-4-methyl-3-hexene,

is obtained as a pale yellow oil.

Yield Expectation: 85-92%.

Purity Check: 1H NMR (Triplet at ~3.4 ppm for -CH2Br, Triplet at ~5.2 ppm for =CH-).

Mechanistic Visualization
The following diagrams illustrate the synthesis and the critical rearrangement pathway that

defines this compound's utility.

Synthesis & Rearrangement Pathway
This diagram details the Grignard formation followed by the acid-mediated ring opening.

Cyclopropyl Methyl Ketone
(C5H8O)

2-Cyclopropylbutan-2-ol
(Stable Tertiary Alcohol)

THF, 0°C

+ EtMgBr
(Grignard Addition) Cyclopropylcarbinyl Cation

(Transient Species)

- H2O

+ HBr (aq)
(Protonation)

1-Bromo-4-methyl-3-hexene
(Homoallylic Bromide)

Ring Opening
(Thermodynamic Control)

Click to download full resolution via product page

Caption: Synthesis of 2-Cyclopropylbutan-2-ol and its subsequent rearrangement to a linear

homoallylic bromide.
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Mechanism of Ring Opening (The "Julia"
Rearrangement)
This flowchart explains why the reaction works: the release of ring strain drives the formation of

the trisubstituted alkene.

Protonation of Alcohol Oxygen

Loss of Water -> Tertiary Cation
(Resonance Stabilized by Cyclopropane)

-H2O

Nucleophilic Attack / Ring Opening
(Br- attacks distal carbon)

C-C Bond Scission

Formation of E-Alkene
(Strain Relief: ~27 kcal/mol)

Product Formation

Click to download full resolution via product page

Caption: Mechanistic driver: The relief of cyclopropane ring strain (~27.5 kcal/mol) drives the

irreversible rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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